N,N'-bis(7-chloroquinolin-4-yl)ethane-1,2-diamine
Overview
Description
“N,N’-bis(7-chloroquinolin-4-yl)ethane-1,2-diamine” is a chemical compound with the empirical formula C18H10Cl2N2S2 . It is a solid substance .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of new 7-chloroquinoline derivatives has been achieved using ultrasound irradiation . The key step in the synthesis of related compounds involved the cleavage of a ferrocene–Sn bond with n-BuLi to give a lithiumferrocenide species .Molecular Structure Analysis
The molecular structure of similar compounds has been reported. For example, X-Ray crystal and molecular structures are reported for compound 4a and the related compound N - (7-chloroquinolin-4-yl)- N ′- (2-dimethylaminomethylferrocen-1-ylmethyl)-ethane-1,2-diamine (5a) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been compared to those previously reported for the preparation of the ferrocene analogues .Physical And Chemical Properties Analysis
“N,N’-bis(7-chloroquinolin-4-yl)ethane-1,2-diamine” is a solid substance . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Chemical Properties
NSC5844 is a bisquinoline compound . It has a molecular weight of 383.28 . The IUPAC name for this compound is N1,N2-bis(7-chloroquinolin-4-yl)ethane-1,2-diamine .
CCR1 Agonistic Properties
NSC5844 has been identified as a compound with C-C chemokine receptor type 1 (CCR1)-agonistic properties . This suggests potential applications in immunology and inflammation research, as CCR1 is a receptor involved in the recruitment of leukocytes (white blood cells) during the immune response.
Antitumor Activity
NSC5844 has shown antitumor activity. It has demonstrated increased activity in MDA-MB-468 cells, a cell line used in breast cancer research, with a GI50 (concentration required to inhibit growth by 50%) of 7.35 μM . This suggests potential applications in cancer research and treatment.
Antimalarial Activity
NSC5844 is a 4-aminoquinoline derivative and has shown antimalarial activity . It has been found to be cytotoxic to P. falciparum, a parasite that causes malaria. It inhibits the growth of chloroquine-sensitive (D-6) and -resistant (W-2) clones of P. falciparum, with IC50s (concentration required to inhibit by 50%) of 17 and 27 nM, respectively . This suggests potential applications in malaria research and treatment.
Storage and Handling
NSC5844 is a solid compound that can be stored at temperatures of -80/-20°C . This information is crucial for laboratories and researchers handling and storing the compound for various research applications.
Mechanism of Action
Target of Action
NSC5844, also known as RE-640, is a 4-aminoquinoline derivative . The primary target of NSC5844 is Plasmodium , a parasite that causes malaria . It also has C-C chemokine receptor type 1 (CCR1)-agonistic properties .
Mode of Action
NSC5844 interacts with its targets by inhibiting the growth of chloroquine-sensitive (D-6) and -resistant (W-2) clones of P. falciparum . This interaction results in cytotoxic effects on the parasite .
Result of Action
NSC5844 exhibits antitumor and antimalarial activity . In vitro, it has shown antitumor activity with GI50s of 7.35 ± 0.10 μM and 14.80 ± 0.35 μM against MDA-MB-468 and MCF-7 cells, respectively . It is cytotoxic to P. falciparum, inhibiting the growth of chloroquine-sensitive (D-6) and -resistant (W-2) clones of P. falciparum .
properties
IUPAC Name |
N,N'-bis(7-chloroquinolin-4-yl)ethane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Cl2N4/c21-13-1-3-15-17(5-7-23-19(15)11-13)25-9-10-26-18-6-8-24-20-12-14(22)2-4-16(18)20/h1-8,11-12H,9-10H2,(H,23,25)(H,24,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSXYXSMMVMVYEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2C=C1Cl)NCCNC3=C4C=CC(=CC4=NC=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80278043 |
Source
|
| Record name | NSC5844 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80278043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-bis(7-chloroquinolin-4-yl)ethane-1,2-diamine | |
CAS RN |
140926-75-6 |
Source
|
| Record name | NSC5844 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80278043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-fluorophenyl)-3-[(3S)-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepin-3-yl]urea](/img/structure/B1680153.png)
![3-oxo-1,1-di(phenyl)-N-(2-piperidin-1-ylethyl)-5,6,8,8a-tetrahydro-[1,3]oxazolo[4,3-c]pyrazine-7-carboxamide](/img/structure/B1680155.png)
![(8S,11S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-11-thiophen-2-yl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one](/img/structure/B1680167.png)